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Abstract

Cyanoacetic acid (C3sHsNOz2) is a versatile bifunctional organic compound of significant
interest in pharmaceutical and chemical synthesis. This technical guide provides an in-depth
analysis of its core chemical characteristics, focusing on its functional groups and acidity (pKa).
Detailed experimental protocols for pKa determination are provided, alongside an examination
of its reactivity, particularly in the context of the Knoevenagel condensation. This document
serves as a comprehensive resource for professionals requiring a deep understanding of
cyanoacetic acid's chemical behavior.

Molecular Structure and Functional Groups

Cyanoacetic acid is a white, hygroscopic solid organic compound.[1][2] Its structure is
characterized by the presence of two key functional groups: a carboxylic acid (-COOH) and a
nitrile (-C=N).[1][2][3][4] These groups are attached to a central methylene (-CHz-) carbon.

The IUPAC name for this compound is 2-cyanoacetic acid.[5] It is also known by several
synonyms, including malonic acid mononitrile and cyanoethanoic acid.[2][4]

The presence of both a carboxylic acid and a nitrile group on the same molecule imparts a
unique reactivity profile, making it a valuable building block in organic synthesis. The electron-

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1669376?utm_src=pdf-interest
https://www.benchchem.com/product/b1669376?utm_src=pdf-body
https://www.benchchem.com/product/b1669376?utm_src=pdf-body
https://www.benchchem.com/product/b1669376?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.lookchem.com/casno372-09-8.html
https://en.wikipedia.org/wiki/Cyanoacetic_acid
https://www.lookchem.com/casno372-09-8.html
https://www.guidechem.com/encyclopedia/cyanoacetic-acid-dic3808.html
https://cymitquimica.com/cas/372-09-8/
https://www.benchchem.com/product/b1669376?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoacetic-acid
https://www.lookchem.com/casno372-09-8.html
https://cymitquimica.com/cas/372-09-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

withdrawing nature of the nitrile group significantly influences the acidity of the carboxylic acid
proton.

Acidity and pKa

The pKa of cyanoacetic acid is a critical parameter that dictates its behavior in solution and its
reactivity in various chemical transformations.

Quantitative Data

The pKa value for cyanoacetic acid has been experimentally determined and is summarized
in the table below.

Parameter Value Temperature (°C) Reference

pKa 2.45 25 [2]131[5]

This low pKa value indicates that cyanoacetic acid is a significantly stronger acid than acetic
acid (pKa = 4.76).[1] This increased acidity is a direct consequence of the inductive effect of the
adjacent electron-withdrawing cyano group, which stabilizes the resulting carboxylate anion.

Logical Relationship of Structure to Acidity

The enhanced acidity of cyanoacetic acid can be explained by the electronic properties of its
functional groups. The following diagram illustrates the inductive effect of the nitrile group on
the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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